Cas no 121064-30-0 (Isoquinoline,3,4-dihydro-1,3,3-trimethyl-, hydriodide (1:1))

• Product Name: Isoquinoline,3,4-dihydro-1,3,3-trimethyl-, hydriodide (1:1)
• CAS No: 121064-30-0
• MF: C₁₂H₁₆IN
• MW: 301.166615486145
• CID: 203621
• PubChem ID: 3078429
• Update Time: 2025-04-19

Isoquinoline,3,4-dihydro-1,3,3-trimethyl-, hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,3,4-dihydro-1,3,3-trimethyl-, hydriodide (1:1)
• 1,3,3-trimethyl-4H-isoquinoline,hydroiodide
• 121064-30-0
• 3,4-Dihydro-1,3,3-trimethylisoquinoline hydriodide
• Isoquinoline, 3,4-dihydro-1,3,3-trimethyl-, hydriodide
• DTXSID10153137

• Inchi： 1S/C12H15N.HI/c1-9-11-7-5-4-6-10(11)8-12(2,3)13-9;/h4-7H,8H2,1-3H3;1H
• InChI Key： XXWFBNXTPIRWLI-UHFFFAOYSA-N
• SMILES： I.N1=C(C)C2C=CC=CC=2CC1(C)C

Computed Properties

• Exact Mass: 301.03238
• Monoisotopic Mass: 301.03275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36